Cas no 1361606-69-0 (3-Iodo-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361606-69-0
• MF: C₁₁H₅Cl₃IN
• MW: 384.427572011948
• CID: 4793678
• Update Time: 2025-10-28

3-Iodo-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3IN/c12-9-2-6(3-10(13)11(9)14)7-1-8(15)5-16-4-7/h1-5H
• InChI Key： MQDMVVTWVMIKER-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine

3-Iodo-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361606-69-0): A Key Intermediate in Modern Pharmaceutical Synthesis

3-Iodo-5-(3,4,5-trichlorophenyl)pyridine, identified by its CAS number 1361606-69-0, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound belongs to the class of halogenated pyridines, which have garnered considerable attention in medicinal chemistry due to their versatile reactivity and structural properties. The presence of both an iodine substituent and a trichlorophenyl group makes this molecule a valuable building block for the development of novel therapeutic agents.

The structure of 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine consists of a pyridine ring substituted at the 3-position with an iodine atom and at the 5-position with a 3,4,5-trichlorophenyl group. This specific arrangement imparts unique electronic and steric properties to the molecule, which are highly beneficial in medicinal chemistry applications. The iodine atom, being a good leaving group, facilitates various coupling reactions such as Suzuki-Miyaura and Stille couplings, making it an excellent precursor for constructing biaryl structures. On the other hand, the trichlorophenyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in halogenated pyridines as pharmacophores due to their ability to modulate biological targets effectively. 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine has been extensively used in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The halogenated pyridine core is known to interact strongly with aromatic pockets of protein targets, thereby enhancing binding affinity and efficacy.

One of the most notable applications of 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine is in the synthesis of antiviral agents. The structural features of this compound allow it to interfere with viral replication mechanisms by inhibiting key enzymes or binding to viral proteins. Recent research has shown promising results in using derivatives of this compound to develop treatments against RNA viruses. The ability to modify the pyridine ring further allows for fine-tuning of pharmacokinetic properties, leading to more effective drug candidates.

The synthesis of 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes halogenation and functional group interconversion steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents with high selectivity and yield. These synthetic methodologies highlight the compound's importance as a versatile intermediate in pharmaceutical research.

The pharmacological potential of derivatives of 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine has been explored in several preclinical studies. Researchers have synthesized various analogs and evaluated their biological activity against different disease models. Some notable findings include potent inhibition of tyrosine kinases involved in cancer progression and significant anti-inflammatory effects observed in animal models. These studies underscore the compound's role as a scaffold for developing novel therapeutics.

The chemical stability and reactivity profile of 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine make it an ideal candidate for further derivatization and optimization. Chemists have leveraged its unique structure to develop libraries of compounds for high-throughput screening (HTS). This approach has led to the identification of several lead compounds with promising pharmacological properties. The compound's amenability to structural modifications ensures its continued relevance in drug discovery efforts.

In conclusion, 3-Iodo-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361606-69-0) is a pivotal intermediate in modern pharmaceutical synthesis. Its structural features enable diverse applications in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. The ongoing research into its derivatives highlights its potential as a scaffold for novel therapeutic agents targeting various diseases. As synthetic methodologies continue to advance, the utility of this compound is expected to expand further.